Cas no 2229398-91-6 (3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine)

3,5-Dichloro-4-(2-methylbut-3-yn-2-yl)pyridine is a halogenated pyridine derivative characterized by its unique structural features, including a dichloropyridine core and a terminal alkyne substituent. This compound is of interest in synthetic chemistry due to its reactivity, particularly in cross-coupling reactions and as a building block for agrochemical and pharmaceutical intermediates. The presence of both chlorine atoms and an alkyne group enhances its utility in selective functionalization, enabling precise modifications for targeted applications. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile reagent for advanced organic synthesis. The compound is typically handled under controlled conditions due to its reactive functional groups.
3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine structure
2229398-91-6 structure
Product Name:3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine
CAS No:2229398-91-6
MF:C10H9Cl2N
MW:214.091160535812
CID:6276935
PubChem ID:165743447
Update Time:2025-06-13

3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine
    • 2229398-91-6
    • EN300-1975149
    • Inchi: 1S/C10H9Cl2N/c1-4-10(2,3)9-7(11)5-13-6-8(9)12/h1,5-6H,2-3H3
    • InChI Key: FLDFOQRORZNGNC-UHFFFAOYSA-N
    • SMILES: ClC1C=NC=C(C=1C(C#C)(C)C)Cl

Computed Properties

  • Exact Mass: 213.0112047g/mol
  • Monoisotopic Mass: 213.0112047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

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3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine Related Literature

Additional information on 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine

Comprehensive Analysis of 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2229398-91-6)

The compound 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2229398-91-6) is a specialized pyridine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound features a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and a 2-methylbut-3-yn-2-yl group at the 4 position. Its molecular formula is C11H9Cl2N, and it exhibits a molecular weight of 226.10 g/mol. The compound's distinct structure makes it a valuable intermediate in organic synthesis and pharmaceutical research.

In the context of agrochemical innovation, 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine has been explored for its potential role in crop protection. Researchers are investigating its efficacy as a pesticide intermediate, particularly in formulations targeting resistant pests. With the global push toward sustainable agriculture, this compound's ability to degrade into environmentally benign byproducts is a key area of interest. Recent studies have highlighted its compatibility with integrated pest management (IPM) systems, aligning with the growing demand for eco-friendly solutions.

The pharmaceutical industry has also shown interest in CAS No. 2229398-91-6 due to its potential as a bioactive scaffold. Its pyridine core is a common motif in drug discovery, often associated with anti-inflammatory and antimicrobial properties. Preliminary in vitro studies suggest that derivatives of this compound may exhibit kinase inhibition, making it a candidate for targeted cancer therapies. As the search for novel small-molecule drugs intensifies, 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine could play a pivotal role in medicinal chemistry pipelines.

From a synthetic chemistry perspective, this compound's alkynyl group offers versatile click chemistry applications. Its ability to participate in Huisgen cycloaddition reactions makes it a valuable building block for polymer science and material engineering. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its incorporation into functionalized surfaces for sensor development. The compound's thermal stability and solubility profile are additional factors driving its adoption in high-performance materials.

Environmental and regulatory compliance are critical considerations for CAS No. 2229398-91-6. While not classified as a hazardous substance, its ecotoxicological profile is under ongoing evaluation. Regulatory bodies such as the EPA and REACH have included it in their screening programs to assess its biodegradation pathways. This aligns with the broader industry trend toward green chemistry and responsible sourcing of chemical intermediates.

Market trends indicate rising demand for 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine, particularly in Asia-Pacific regions where agrochemical production is expanding. Suppliers are focusing on scalable synthesis methods to meet this demand, with catalytic processes emerging as a cost-effective solution. The compound's patent landscape is also evolving, with several innovative applications recently filed in intellectual property databases.

In conclusion, 3,5-dichloro-4-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2229398-91-6) represents a multifaceted compound with promising applications across agriculture, pharmaceuticals, and advanced materials. Its structural versatility and synthetic accessibility position it as a key player in the next generation of specialty chemicals. As research continues to uncover new functionalities, this compound is poised to address some of the most pressing challenges in modern science and industrial innovation.

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